1-Isobutyl-1-cyclohexene

• CAS No.: 3983-03-7
• Molecular Formula: C10H18
• Molecular Weight: 138.25 g/mol
• IUPAC Name: 1-(2-methylpropyl)cyclohexene
• InChI: InChI=1S/C10H18/c1-9(2)8-10-6-4-3-5-7-10/h6,9H,3-5,7-8H2,1-2H3
• InChI Key: NQIVPQHOBXSALG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CCCCC1

Description

1-Isobutyl-1-cyclohexene is a useful research compound. Its molecular formula is C10H18 and its molecular weight is 138.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flask equiped with a Vigreux-distillation apparatus, crude 1-isobutylcyclohexanol (200 g, 1.28 mol) was treated with phosphoric acid (100 g) and heated at 145° C. under vacuum (170 mbar). While 1-isobutylcyclohex-1-ene and water distilled (boiling point 60° C.), a second fraction of 1-isobutylcyclohexanol (492 g, 3.15 mol) was added dropwise in the reaction flask. At the end of the addition, the thick reaction mixture was diluted with paraffin oil (100 ml) and additional phosphoric acid (50 g) and heated further (vacuum from 170 to 40 mbar). The distillate was decanted and the water phase extracted with pentane (100 ml). The combined org. phases were dried (MgSO4) and the solvent evaporated to give 1-isobutylcyclohex-1-ene (448 g, 78%).